Cas no 1223890-73-0 (1-(3-chlorophenyl)-5-pyridin-3-yl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(3-chlorophenyl)-5-pyridin-3-yl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1223890-73-0
• MF: C₁₄H₉ClN₄O₂
• MW: 300.699861288071
• MDL: MFCD14703472
• CID: 4579001
• Update Time: 2025-09-19

1-(3-chlorophenyl)-5-pyridin-3-yl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chlorophenyl)-5-(3-pyridyl)triazole-4-carboxylic acid
• 1H-1,2,3-Triazole-4-carboxylic acid, 1-(3-chlorophenyl)-5-(3-pyridinyl)-
• 1-(3-Chlorophenyl)-5-pyridin-3-yl-1H-1,2,3-triazole-4-carboxylic Acid
• 1-(3-chlorophenyl)-5-pyridin-3-yl-1H-1,2,3-triazole-4-carboxylic acid

• MDL： MFCD14703472
• Inchi： 1S/C14H9ClN4O2/c15-10-4-1-5-11(7-10)19-13(9-3-2-6-16-8-9)12(14(20)21)17-18-19/h1-8H,(H,20,21)
• InChI Key： PJOFRSXMKGKQSS-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(Cl)=C2)C(C2=CC=CN=C2)=C(C(O)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,3-triazoles

Additional information on 1-(3-chlorophenyl)-5-pyridin-3-yl-1H-1,2,3-triazole-4-carboxylic acid

1-(3-chlorophenyl)-5-pyridin-3-yl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1223890-73-0): A Comprehensive Overview

The compound 1-(3-chlorophenyl)-5-pyridin-3-yl-1H-1,2,3-triazole-4-carboxylic acid, identified by the CAS registry number 1223890-73-0, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a triazole ring system, which is known for its versatility in chemical reactivity and biological activity.

The molecular structure of CAS No. 1223890-73-0 is characterized by a triazole ring fused with a pyridine moiety and substituted with a chlorophenyl group at the 5-position and a carboxylic acid group at the 4-position. This unique combination of functional groups makes it an intriguing subject for research in medicinal chemistry, materials science, and catalysis. Recent studies have highlighted its potential as a building block for constructing bioactive molecules and advanced materials.

One of the most notable aspects of CAS No. 1223890-73-0 is its role in drug discovery. The triazole ring system is a common structural motif in many FDA-approved drugs due to its ability to modulate protein-protein interactions and serve as a scaffold for various pharmacophores. For instance, researchers have explored its use as a lead compound for developing inhibitors of kinases and other enzymes involved in cancer progression.

In addition to its pharmacological applications, CAS No. 1223890-73 has shown promise in materials science as a precursor for synthesizing metal organic frameworks (MOFs) and coordination polymers. Its carboxylic acid group facilitates metal coordination, while the aromatic substituents enhance the stability and functionality of the resulting materials.

Recent advancements in green chemistry have also brought attention to CAS No. 1223890 as an environmentally friendly reagent in organic synthesis. Its ability to participate in click chemistry reactions under mild conditions has made it an attractive alternative to traditional reagents that often require harsh reaction conditions or generate hazardous byproducts.

From a toxicological perspective, studies on CAS No. 1223890 have been conducted to assess its safety profile for human use and environmental impact. These studies have revealed that while it exhibits moderate cytotoxicity against certain cell lines, further research is needed to fully understand its toxicity mechanisms and potential risks.

In conclusion, CAS No. 1223890, or 1-(3-chlorophenyl)-5-pyridin-3-y -lH-triazole carboxylic acid, stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties and versatile functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in medicine, materials science, and sustainable chemistry.